Cas no 1975936-64-1 ((3,4-Dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone)

• Product Name: (3,4-Dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone
• CAS No: 1975936-64-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5720509
• PubChem ID: 103533135
• Update Time: 2025-11-01

(3,4-Dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxypyrrolidin-1-yl)-piperidin-3-ylmethanone
• F1907-7847
• starbld0034114
• (3,4-dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone
• 1975936-64-1
• AKOS026712190
• Methanone, (3,4-dimethoxy-1-pyrrolidinyl)-3-piperidinyl-
• (3,4-Dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone

• Inchi： 1S/C12H22N2O3/c1-16-10-7-14(8-11(10)17-2)12(15)9-4-3-5-13-6-9/h9-11,13H,3-8H2,1-2H3
• InChI Key： VFSSHJMUFYQRET-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(C2CNCCC2)=O)CC1OC

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 382.8±42.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Additional information on (3,4-Dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone

Comprehensive Overview of (3,4-Dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone (CAS No. 1975936-64-1)

(3,4-Dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone (CAS No. 1975936-64-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidine and piperidine derivatives, which are widely studied for their bioactive properties. The presence of dimethoxy and methanone functional groups in its structure enhances its versatility in drug discovery and development.

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The synthesis of (3,4-Dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone involves multi-step organic reactions, including amide bond formation and ring functionalization. Its molecular weight and solubility properties make it suitable for various experimental conditions, a topic often explored in Q&A forums and research publications. The compound's stability under physiological conditions is another area of interest, as it impacts its bioavailability and therapeutic efficacy.

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In conclusion, (3,4-Dimethoxypyrrolidin-1-yl)(piperidin-3-yl)methanone (CAS No. 1975936-64-1) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its structural complexity and functional diversity make it a valuable tool for addressing unmet medical needs. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.